Cas no 2172204-19-0 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid)

• Product Name: 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid
• CAS No: 2172204-19-0
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6190756
• PubChem ID: 165544182
• Update Time: 2025-06-25

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid
• 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]benzoic acid
• 2172204-19-0
• EN300-1510693

• Inchi： 1S/C28H28N2O5/c1-18(7-6-12-26(31)30-20-15-13-19(14-16-20)27(32)33)29-28(34)35-17-25-23-10-4-2-8-21(23)22-9-3-5-11-24(22)25/h2-5,8-11,13-16,18,25H,6-7,12,17H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： ZSSDQJJGCRAATI-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCCC(NC1C=CC(C(=O)O)=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid

Introduction to 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic Acid (CAS No. 2172204-19-0)

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid (CAS No. 2172204-19-0) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs and biomolecules. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid is notable for its complex architecture. The molecule consists of a benzoic acid core linked to a hexanamide chain, which is further functionalized with an amino group protected by a fluorenylmethoxycarbonyl (Fmoc) moiety. The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions, making it an essential component in the synthesis of complex peptides and proteins.

The synthesis of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common approach begins with the preparation of the Fmoc-protected amino acid derivative, followed by coupling with the hexanamide chain and subsequent esterification to form the benzoic acid moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, reducing the overall cost and time required for large-scale production.

In terms of biological activity, 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid has shown promising results in various preclinical studies. Research has demonstrated its potential as a lead compound for developing drugs targeting specific biological pathways. For instance, studies have explored its interactions with enzymes involved in metabolic disorders and neurodegenerative diseases. The compound's ability to modulate these pathways suggests its potential as a therapeutic agent for conditions such as diabetes, Alzheimer's disease, and Parkinson's disease.

Recent research has also focused on the pharmacokinetic properties of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a drug candidate. Additionally, its stability under physiological conditions and low toxicity levels make it an attractive option for further development.

The application of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid extends beyond traditional drug development. Its unique structural features make it a valuable tool in chemical biology research. For example, it can be used as a probe to study protein-protein interactions or as a building block for constructing more complex biomolecules. The versatility of this compound has led to its use in various interdisciplinary research projects, including those involving materials science and nanotechnology.

In conclusion, 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobenzoic acid (CAS No. 2172204-19-0) is a multifaceted compound with significant potential in both research and pharmaceutical applications. Its unique chemical structure, favorable biological properties, and broad range of applications make it an important molecule for further investigation and development. As ongoing research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.